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Compound of Interest

Compound Name: CP94253

Cat. No.: B152953

L  Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of CP-94253, a potent and selective serotonin 5-HT1B receptor agonist. Adherence to these

guidelines is critical to ensure personal safety and the integrity of your research.

Hazard Identification and Personal Protective

Equipment (PPE)

CP-94253 is a research chemical with an evolving safety profile. Different suppliers have

provided conflicting hazard classifications. Therefore, a cautious approach is mandatory.

Summary of Hazard Classifications:

Data Source

Hazard Classification

Cayman Chemical

Not classified as a hazardous substance.

Sigma-Aldrich

Acute Toxicity, Oral (Category 4), Skin Irritation
(Category 2), Eye Irritation (Category 2),
Specific target organ toxicity — single exposure

(Category 3), Respiratory system.
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Given the conflicting data, it is imperative to handle CP-94253 as a potentially hazardous

substance. The primary risk associated with potent serotonin receptor agonists is the potential

for inducing serotonin syndrome, a condition caused by excessive serotonin activity in the

central nervous system.[1][2][3] Symptoms can range from mild (agitation, tremor) to severe

(high fever, seizures, and muscle breakdown) and can be life-threatening.[2]

Required Personal Protective Equipment (PPE):

Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact. While
some sources state the
product does not generally
irritate the skin, others classify

it as a skin irritant.[4]

Eye/Face Protection

Safety goggles or a face
shield.

To protect eyes from dust or

splashes.[4]

Skin and Body Protection

Laboratory coat.

To prevent contamination of

personal clothing.[4]

Respiratory Protection

Use in a chemical fume hood.

To avoid inhalation of dust

particles.[4]

Physical and Chemical Properties

Understanding the physical and chemical properties of CP-94253 is crucial for safe handling

and storage.
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Property Value

Ci15H19Ns0O - HCI (hydrochloride) / C1sH19N30 -
2HCI (dihydrochloride)

Molecular Formula

293.8 g/mol (hydrochloride) / 330.25 g/mol

Molecular Weight ) ]
(dihydrochloride)

Crystalline solid; White to beige or yellow solid.

[5]

Appearance

Soluble in DMSO and Ethanol.[6] Water
Solubility solubility: 15 mg/mL (dihydrochloride), 7.34
mg/mL (hydrochloride).[7][8]

Store at room temperature, desiccated.[8] Keep
Storage ) ) )
in a tightly sealed container.[4]

Experimental Protocols: Safe Handling Workflow

A systematic workflow is essential to minimize exposure and ensure safety during the handling
of CP-94253.
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Preparation

Don appropriate PPE

:

Work within a chemical fume hood

:

Weigh compound carefully

Handling
y

Dissolve in appropriate solvent

;

Prepare aliquots for single use

Storage l Disposal
Seal container tightly Dispose of waste in designated chemical waste container
Store at room temperature, desiccated Follow local, state, and federal regulations

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling CP-94253.

Emergency Procedures
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In the event of an emergency, a clear and logical response is critical.

First-Aid Measures:

Exposure Route Action

Move to fresh air and monitor breathing. If
Inhalation breathing is difficult, administer oxygen. If

breathing stops, give artificial respiration.[4]

Wash with copious amounts of water for at least
Skin Contact 15 minutes. Remove contaminated clothing and
shoes.[4]

Flush with copious amounts of water for at least

Eye Contact )
15 minutes.[4]

_ Rinse mouth with water, contact a local poison
Ingestion

center, and call a physician.[4]

Logical Relationship for Emergency Response:
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Exposure Occurs
(Inhalation, Skin/Eye Contact, Ingestion)

Assess the Situation
(Conscious? Breathing?)

i

Remove from Contaminated Area

'

Administer First Aid
(as per table above)

Decontaminate Spill Area

Seek Immediate Medical Attention

Report Incident to Safety Officer

Click to download full resolution via product page
Caption: Emergency Response Workflow for CP-94253 Exposure.

Disposal Plan

Proper disposal of CP-94253 and its containers is essential to prevent environmental
contamination and accidental exposure.

+ Waste Disposal: Dispose of waste material in a designated and properly labeled chemical
waste container.
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» Regulatory Compliance: All disposal must be conducted in accordance with local, state, and
federal environmental regulations.[4][5] Contact your institution's environmental health and
safety department for specific guidance.

e Uncleaned Packaging: Uncleaned containers should be treated as hazardous waste and
disposed of according to official regulations.[9]

By adhering to these safety protocols, you can mitigate the risks associated with handling CP-
94253 and ensure a safe laboratory environment for yourself and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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